[(6-Phenylpyrimidin-4-yl)thio]acetic acid

• IUPAC Name: 2-(6-phenylpyrimidin-4-yl)sulfanylacetic acid
• InChI: InChI=1S/C12H10N2O2S/c15-12(16)7-17-11-6-10(13-8-14-11)9-4-2-1-3-5-9/h1-6,8H,7H2,(H,15,16)
• InChI Key: XBWZIQUVDKYKJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC=N2)SCC(=O)O
• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol

Description

“[(6-Phenylpyrimidin-4-yl)thio]acetic acid” is a chemical compound with the CAS Number: 927998-57-0. It has a molecular weight of 246.29 and its IUPAC name is [(6-phenyl-4-pyrimidinyl)sulfanyl]acetic acid. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for “[(6-Phenylpyrimidin-4-yl)thio]acetic acid” is 1S/C12H10N2O2S/c15-12(16)7-17-11-6-10(13-8-14-11)9-4-2-1-3-5-9/h1-6,8H,7H2,(H,15,16). This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“[(6-Phenylpyrimidin-4-yl)thio]acetic acid” is a solid compound. It has a molecular weight of 246.29. The InChI code provides further information about its molecular structure.

Scientific Research Applications

Biological and Pharmacological Activities of Acetic Acid Derivatives

• Antimicrobial and Disinfectant Properties : Acetic acid and its derivatives, including peracetic acid, have been highlighted for their strong disinfectant properties, effective against a wide spectrum of microbial pathogens. These compounds have applications in wastewater treatment, where they ensure the disinfection of effluents without leaving persistent toxic residues. The effectiveness of peracetic acid in this context underscores the potential of related acetic acid derivatives for environmental and industrial disinfection applications (Kitis, 2004).

• Anticancer Activities : Cinnamic acid derivatives, closely related to phenylacetic acid structures, have been extensively researched for their anticancer properties. These studies have explored various cinnamoyl acids, esters, amides, and other derivatives, highlighting the significant potential of these compounds in anticancer research and treatment strategies (De, Baltas, & Bedos-Belval, 2011).

• Antioxidant Properties : The exploration of acetic acid derivatives in the context of antioxidant activities has been a subject of interest. These compounds, through various mechanisms, can mitigate oxidative stress, suggesting their utility in protecting against oxidative damage and its associated diseases (Munteanu & Apetrei, 2021).

• Neuroprotective and Psychiatric Applications : Phenolic acids, including derivatives of acetic acid, have been identified for their potential in managing neurodegenerative and psychiatric diseases. Their modes of action often involve modulating oxidative stress, inflammation, and other cellular mechanisms, which are crucial in the progression of these disorders (Ramos-Hryb et al., 2017).

• Anti-inflammatory and Analgesic Effects : Acetic acid derivatives have been studied for their anti-inflammatory and analgesic properties, showing promise in the treatment of pain and inflammation associated with various conditions. These effects are particularly relevant in the context of rheumatic diseases and pain management (Brogden & Wiseman, 1996).